
Standard Operating Procedure: Safe Handling of
Trichocereine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trichocereine

Cat. No.: B14164243 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Trichocereine (N,N-dimethylmescaline) in a laboratory setting. The following procedures are

designed to minimize risk and ensure the safety of all personnel.

Disclaimer: Trichocereine is a phenethylamine alkaloid and a research chemical.[1]

Comprehensive toxicological data is not publicly available. Therefore, it must be handled with

the utmost care, treating it as a potentially hazardous substance. These guidelines are based

on its chemical similarity to other psychoactive phenethylamines and general best practices for

handling potent compounds.[2]

Chemical and Physical Properties
Trichocereine, also known as N,N-dimethyl-3,4,5-trimethoxyphenethylamine, is an alkaloid

found in several cactus species, notably as the major alkaloid in Trichocereus terscheckii.[1][3]

[4] While it is structurally related to the psychedelic compound mescaline, reports on its

psychoactive effects in humans are conflicting, with some studies showing no effects at high

doses and others suggesting moderate psychedelic effects under specific conditions.[1][5]
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Property Data

Synonyms N,N-dimethylmescaline, MM-M, Trichocerine

Molecular Formula C₁₃H₂₁NO₃

Molar Mass 239.315 g/mol [1]

Appearance Data not available; likely a crystalline solid

Solubility Data not available

CAS Number 529-91-9[1]

Personal Protective Equipment (PPE)
A risk assessment must be performed before handling Trichocereine to ensure all potential

hazards are identified and mitigated. The following PPE is mandatory for all procedures

involving this compound.

PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents dermal absorption.

Double-gloving provides extra

protection against tears and

contamination during doffing.

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes of

solutions or accidental

aerosolization of powder.

Body Protection Fully-buttoned laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
N95/FFP2-rated respirator or

higher

Required when handling the

solid/powder form outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.
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Operational Plan: Step-by-Step Handling
Procedures
All handling of Trichocereine must be performed within a designated area, such as a certified

chemical fume hood, to minimize exposure.[2]

3.1. Receiving and Storage

Verification: Upon receipt, verify the container label matches the order information.

Inspection: Inspect the container for any signs of damage or leakage. If compromised,

handle within a fume hood and follow spill procedures.

Storage: Store the compound in a clearly labeled, sealed container. Keep it in a secure,

ventilated, and controlled-access location away from incompatible materials like strong

oxidizing agents.

3.2. Weighing and Aliquoting (Solid Form)

Work Area Preparation: Conduct this procedure in a chemical fume hood. Cover the work

surface with absorbent bench paper.

Tare Weighing Vessel: Place a clean weighing vessel on an analytical balance and tare it.

Compound Transfer: Carefully transfer the required amount of Trichocereine powder using

a clean spatula. Avoid generating dust. Use gentle movements to minimize aerosolization.

Cleaning: After weighing, carefully clean the spatula and any contaminated surfaces with

70% ethanol or another appropriate solvent. Dispose of contaminated wipes as hazardous

waste.

Sealing: Securely seal the primary container before removing it from the fume hood.

3.3. Solution Preparation

Solvent Addition: In the fume hood, add the desired solvent to the vessel containing the pre-

weighed Trichocereine.
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Dissolution: Cap the vessel and mix by gentle inversion, vortexing, or sonication until the

compound is fully dissolved.

Labeling: Clearly label the final solution with the compound name, concentration, solvent,

date, and preparer's initials.

3.4. Spill Response

Small Spills (Powder):

Gently cover the spill with damp paper towels to avoid raising dust.

Wipe the area from the outside in.

Place contaminated materials in a sealed bag for hazardous waste disposal.

Clean the spill area with an appropriate solvent.

Small Spills (Liquid):

Absorb the spill with absorbent pads or granules.

Wipe the area clean with an appropriate solvent.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Large Spills: Evacuate the area and contact the institutional safety officer immediately.

Disposal Plan
All waste contaminated with Trichocereine must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.
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Waste Stream Disposal Procedure

Solid Trichocereine
Collect in a clearly labeled, sealed hazardous

waste container.

Contaminated Labware

Dispose of items like pipette tips, tubes, and

gloves in a designated, sealed hazardous waste

bag or container.

Liquid Waste

Collect all solutions containing Trichocereine in

a labeled, sealed, and chemically resistant

hazardous waste container.

Contaminated Glassware

Rinse glassware three times with a suitable

solvent. Collect the rinsate as hazardous liquid

waste. The cleaned glassware can then be

washed normally.

Procedural Workflow
The following diagram outlines the standard workflow for safely handling Trichocereine in a

laboratory setting.
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1. Pre-Operation

2. Material Handling

3. Procedure

4. Post-Operation

5. Waste Management
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Caption: Workflow for safe handling of Trichocereine from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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